a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)-

• IUPAC Name: 2,2-dimethyl-5-prop-2-enyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C10H16O4/c1-4-5-6-7(11)8-9(12-6)14-10(2,3)13-8/h4,6-9,11H,1,5H2,2-3H3
• InChI Key: SUSNJGPKFATXCV-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CC=C)O)C
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol

Description

a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- is a complex organic compound with the molecular formula C10H16O4 and a molecular weight of 200.23 g/mol . This compound is characterized by its unique structure, which includes a furanose ring and an isopropylidene group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- typically involves multiple steps, starting from simpler sugar derivatives. One common synthetic route includes the protection of hydroxyl groups, followed by selective deoxygenation and introduction of the isopropylidene group under acidic conditions . The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the furanose ring, often using halogenating agents or nucleophiles like thiols and amines.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Thiols, amines

Halogenating agents: Chlorine, bromine

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids or ketones, while reduction can produce alcohols .

Scientific Research Applications

a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential role in biological pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- involves its interaction with specific molecular targets and pathways. The compound can act as a substrate or inhibitor for certain enzymes, affecting biochemical reactions and cellular processes . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

a-D-xylo-Hept-6-enofuranose: Lacks the isopropylidene group, resulting in different chemical properties and reactivity.

5,6,7-trideoxy-1,2-O-(1-methylethylidene)-D-xylo-hept-6-enofuranose: A stereoisomer with similar but distinct properties.

Uniqueness

a-D-xylo-Hept-6-enofuranose, 5,6,7-trideoxy-1,2-O-(1-methylethylidene)- is unique due to its specific structural features, including the furanose ring and isopropylidene group.